Cas no 39499-95-1 (4-[2-(3,4,5-trimethoxyphenyl)ethyl]phenol)

4-[2-(3,4,5-trimethoxyphenyl)ethyl]phenol structure
39499-95-1 structure
Product Name:4-[2-(3,4,5-trimethoxyphenyl)ethyl]phenol
CAS No:39499-95-1
MF:C17H20O4
MW:288.338305473328
CID:1507708
PubChem ID:3084744
Update Time:2025-04-21

4-[2-(3,4,5-trimethoxyphenyl)ethyl]phenol Chemical and Physical Properties

Names and Identifiers

    • 4-[2-(3,4,5-trimethoxyphenyl)ethyl]phenol
    • phenol, 4-[2-(3,4,5-trimethoxyphenyl)ethyl]-
    • 4-[2-(3,4,5-Trimethoxy-phenyl)-ethyl]-phenol
    • 39499-95-1
    • 1-(4-hydroxyphenyl)-2-(3,4,5-trimethoxyphenyl)ethane
    • Phenol, 4-(2-(3,4,5-trimethoxyphenyl)ethy)-
    • SCHEMBL9089503
    • CHEMBL313688
    • Isoamoenylin
    • DTXSID10192642
    • WYMYMRJMKNLHSF-UHFFFAOYSA-N
    • 4'-Hydroxy-3,4,5-trimethoxybibenzyl
    • Inchi: 1S/C17H20O4/c1-19-15-10-13(11-16(20-2)17(15)21-3)5-4-12-6-8-14(18)9-7-12/h6-11,18H,4-5H2,1-3H3
    • InChI Key: WYMYMRJMKNLHSF-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=C(C=C(C=1)CCC1C=CC(=CC=1)O)OC)OC

Computed Properties

  • Exact Mass: 288.1362
  • Monoisotopic Mass: 288.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 47.9Ų

Experimental Properties

  • PSA: 47.92
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